Cas no 82414-03-7 (2-Nitro-4-nitrosotoluene)

• Product Name: 2-Nitro-4-nitrosotoluene
• CAS No: 82414-03-7
• MF: C₇H₆N₂O₃
• MW: 166.13414144516
• CID: 724747
• PubChem ID: 150717
• Update Time: 2025-06-11

2-Nitro-4-nitrosotoluene Chemical and Physical Properties

Names and Identifiers

• Benzene,1-methyl-2-nitro-4-nitroso-
• 1-methyl-2-nitro-4-nitrosobenzene
• 2-Nitro-4-nitrosotoluene
• 4-NITROSO-2-NITROTOLUENE
• CCRIS 4406
• starbld0000933
• Benzene, 1-methyl-2-nitro-4-nitroso-
• ECT5XJK6A4
• 82414-03-7
• DTXSID30231729
• AKOS030255068

• Inchi： 1S/C7H6N2O3/c1-5-2-3-6(8-10)4-7(5)9(11)12/h2-4H,1H3
• InChI Key： ZSCJZIDMDQTVQL-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=C(C=CC=1C)N=O)=O

Computed Properties

• Exact Mass: 166.038
• Monoisotopic Mass: 166.038
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 75.2Ų

Experimental Properties

• Density: 1.34
• Boiling Point: 290.8°C at 760 mmHg
• Flash Point: 129.7°C
• Refractive Index: 1.591

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 2-Nitro-4-nitrosotoluene

Introduction to 2-Nitro-4-Nitrosotoluene (CAS No. 82414-03-7)

2-Nitro-4-nitrosotoluene (CAS No. 82414-03-7) is a significant compound in the realm of organic chemistry, particularly within the study of nitroso derivatives and aromatic compounds. This compound, also referred to as o-nitro-p-nitrosotoluene, has garnered attention due to its unique chemical properties and potential applications in various industries. Recent advancements in synthetic methodologies and material science have further highlighted its importance, making it a focal point for researchers and industry professionals alike.

The molecular structure of 2-nitro-4-nitrosotoluene consists of a toluene ring with two substituents: a nitro group (-NO₂) at the 2-position and a nitroso group (-NO) at the 4-position. This arrangement imparts distinctive electronic and steric effects, influencing its reactivity and physical properties. The compound's ability to participate in various chemical transformations, such as nucleophilic aromatic substitution and redox reactions, has been extensively explored in recent studies.

Recent research has focused on the synthesis of nitroso derivatives, including 2-nitro-4-nitrosotoluene, using environmentally friendly methods. For instance, studies have demonstrated the use of microwave-assisted synthesis to enhance reaction efficiency while minimizing environmental impact. Such approaches align with the growing demand for sustainable chemical processes in the modern era.

The physical properties of CAS No. 82414-03-7 are critical for its application in various fields. Its melting point, boiling point, and solubility characteristics have been thoroughly investigated, providing insights into its suitability for specific industrial applications. For example, its high melting point makes it a candidate for thermally stable materials, while its solubility properties are essential for its use in pharmaceutical formulations.

One of the most promising areas of research involving 2-nitro-4-nitrosotoluene is its application in the development of advanced materials. Recent studies have explored its role as a precursor in the synthesis of novel polymers and composites with enhanced mechanical and thermal properties. Additionally, its potential as a building block for pharmaceutical intermediates has been highlighted, particularly in the context of drug design targeting specific biological pathways.

The synthesis of nitroso derivatives like CAS No. 82414-03-7 has also seen innovation with the advent of catalytic systems that improve reaction selectivity and yield. These advancements not only streamline production processes but also contribute to cost-effectiveness, making such compounds more accessible for industrial applications.

In terms of safety considerations, handling o-nitro-p-nitrosotoluene requires adherence to standard laboratory protocols due to its reactive nature. Proper storage conditions and protective measures are essential to ensure safe usage, particularly in large-scale manufacturing environments.

Looking ahead, the continued exploration of nitroso derivatives such as CAS No. 82414-03-7 is expected to yield further breakthroughs in both academic research and industrial applications. As technology evolves, so too will our understanding of this compound's potential, paving the way for innovative solutions across diverse sectors.